Cas no 1246817-52-6 (2,6-Deoxyfructosazine-13C4)

• Product Name: 2,6-Deoxyfructosazine-13C4
• CAS No: 1246817-52-6
• MF: C₁₂H₂₀N₂O₇
• MW: 304.296403884888
• CID: 4580317
• Update Time: 2025-10-29

2,6-Deoxyfructosazine-13C4 Chemical and Physical Properties

Names and Identifiers

• 2,6-Deoxyfructosazine-13C4
• 1R,2S,3R)-1-[6-[(2S,3R)-2,3,4-Trihydroxybutyl]-2-pyrazinyl]-1,2,3,4-butanetetrol-13C4
• 2-(D-arabino-1',2',3',4'-Tetrahydroxybutyl)-6-(D-erythro-2'',3'',4''-trihydroxybutyl)pyrazine-13C4

• Inchi： 1S/C12H20N2O7/c15-4-9(18)8(17)1-6-2-13-3-7(14-6)11(20)12(21)10(19)5-16/h2-3,8-12,15-21H,1,4-5H2/t8-,9+,10+,11+,12+/m0/s1
• InChI Key： MBHUNOHYVYVNIP-VSSNEEPJSA-N
• SMILES： c1c(C[C@H](O)[C@H](O)CO)nc([C@@H](O)[C@H](O)[C@H](O)CO)cn1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2,6-Deoxyfructosazine-13C4

2,6-Deoxyfructosazine-13C4 (CAS No. 1246817-52-6): A Comprehensive Overview of Its Properties and Applications

2,6-Deoxyfructosazine-13C4 (CAS No. 1246817-52-6) is a stable isotope-labeled derivative of 2,6-Deoxyfructosazine, a naturally occurring compound with significant interest in biochemical and pharmaceutical research. This carbon-13 labeled variant is particularly valuable for metabolic studies, tracer experiments, and NMR spectroscopy due to its isotopic purity and structural integrity. The compound’s unique labeling pattern makes it an indispensable tool for researchers investigating carbohydrate metabolism and glycation pathways.

The growing demand for isotope-labeled compounds in life sciences has positioned 2,6-Deoxyfructosazine-13C4 as a critical reagent. Its applications span diabetes research, AGEs (Advanced Glycation End-products) studies, and food chemistry, where it helps elucidate the mechanisms of Maillard reactions. With the rise of precision medicine and personalized nutrition, this compound is increasingly sought after for its ability to provide accurate metabolic insights.

From a structural perspective, 2,6-Deoxyfructosazine-13C4 features a fructosazine backbone with four carbon-13 atoms strategically incorporated. This design ensures minimal interference with natural biochemical processes while enabling high-resolution detection in mass spectrometry and NMR analysis. Researchers frequently inquire about its synthetic routes, purity standards, and storage conditions, reflecting its niche yet vital role in experimental workflows.

The market for 13C-labeled compounds like 2,6-Deoxyfructosazine-13C4 is expanding, driven by advancements in analytical techniques and the need for high-purity reference materials. Its compatibility with LC-MS and isotope dilution methods further enhances its utility in quantifying metabolic intermediates. Common search queries include "2,6-Deoxyfructosazine-13C4 synthesis," "applications in glycation research," and "isotopic enrichment methods," underscoring its interdisciplinary relevance.

In summary, 2,6-Deoxyfructosazine-13C4 (CAS No. 1246817-52-6) bridges gaps in isotope-assisted research, offering unparalleled precision for studies on carbohydrate derivatives and metabolic pathways. Its role in addressing contemporary challenges in chronic disease research and food science solidifies its status as a cornerstone reagent in modern laboratories.